Cas no 108327-25-9 ([(1r)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic Ac Id)

• Product Name: [(1r)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic Ac Id
• CAS No: 108327-25-9
• MF: C₁₆H₂₂O₄P
• MW: 309.317245960236
• MDL: MFCD18452142
• CID: 1185657
• PubChem ID: 170991516
• Update Time: 2025-10-22

[(1r)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic Ac Id Chemical and Physical Properties

Names and Identifiers

• [(1r)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic Ac Id
• (R)-1-(benzyloxycarbonyl)-2-cyclohexylethylphosphinic acid
• 108327-25-9
• DB-336203

• MDL： MFCD18452142
• Inchi： 1S/C16H21O4P/c17-16(20-12-14-9-5-2-6-10-14)15(21(18)19)11-13-7-3-1-4-8-13/h2,5-6,9-10,13,15H,1,3-4,7-8,11-12H2/p+1/t15-/m1/s1
• InChI Key： WGTWEDWECXTPEH-OAHLLOKOSA-O
• SMILES： [P+]([C@@H](C(=O)OCC1C=CC=CC=1)CC1CCCCC1)(=O)O

Computed Properties

• Exact Mass: 325.14442
• Monoisotopic Mass: 309.12557118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 75.63

Additional information on [(1r)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic Ac Id

Professional Introduction to [(1R)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic Acid (CAS No. 108327-25-9)

[(1R)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic acid (CAS No. 108327-25-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of this compound incorporates several key functional groups, including a benzyloxycarbonylamino moiety and a cyclohexyl-ethyl side chain. These structural elements contribute to its chemical reactivity and biological activity, making it a versatile building block for synthetic chemistry. The presence of the benzyloxycarbonyl group, in particular, is well-known for its role in protecting amino groups during peptide synthesis, while the cyclohexyl-ethyl moiety provides steric hindrance and enhances solubility in certain solvents.

In recent years, there has been a growing interest in phosphinic acid derivatives due to their potential applications in drug discovery and medicinal chemistry. Phosphinic acids are known for their ability to act as ligands in coordination chemistry and as intermediates in the synthesis of more complex molecules. The specific configuration of [(1R)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic acid, with its (1R) stereocenter, adds an additional layer of complexity and interest for researchers exploring chiral chemistry.

One of the most compelling aspects of this compound is its potential use in the development of enzyme inhibitors. Phosphinic acid derivatives have been shown to interact with enzymes through covalent bonding mechanisms, which can lead to highly selective inhibition. This property makes them particularly useful for targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders. Recent studies have demonstrated that phosphinic acid-based inhibitors can be designed to exploit the active sites of enzymes with high precision, thereby minimizing off-target effects.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening to identify novel compounds with therapeutic potential. [(1R)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic acid fits well within this paradigm, as it can be used as a scaffold for designing new molecules with improved pharmacokinetic properties. For instance, modifications to the cyclohexyl-ethyl side chain can influence the compound's solubility, bioavailability, and metabolic stability, which are critical factors in drug development.

Another area where this compound shows promise is in the field of materials science. Phosphinic acids can be incorporated into polymers and coatings to enhance their functional properties. For example, they can improve adhesion, durability, and chemical resistance. The benzyloxycarbonyl group also offers opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely used in organic synthesis.

The synthesis of [(1R)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the protection of the amino group with a benzyloxycarbonyl moiety followed by the introduction of the cyclohexyl-ethyl side chain via nucleophilic substitution or other coupling reactions. Advanced techniques such as asymmetric hydrogenation may be employed to achieve the desired stereochemical configuration at the stereocenter.

In conclusion, [(1R)-1-(benzyloxycarbonylamino)-2-cyclohexyl-ethyl]phosphinic acid (CAS No. 108327-25-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science today.